5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid

• Molecular Formula: C7H6N2O3
• Molecular Weight: 166.13 g/mol
• IUPAC Name: 5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C7H6N2O3/c10-7(11)6-8-1-4-2-12-3-5(4)9-6/h1H,2-3H2,(H,10,11)
• InChI Key: UPLCJOHZOIIGNA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CN=C(N=C2CO1)C(=O)O

Description

5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid is a high-purity chemical intermediate designed for research and development applications, particularly in medicinal chemistry and drug discovery. This fused bicyclic scaffold, containing both furan and pyrimidine rings, is a valuable building block for constructing novel molecules with potential biological activity. The furo[3,4-d]pyrimidine core is a structure of interest in the exploration of new therapeutic agents . Researchers utilize this and related scaffolds in the design and synthesis of potential inhibitors targeting various enzymes and receptors . For instance, similar furopyrimidine derivatives have been investigated as potential VEGFR-2 inhibitors for anti-angiogenesis cancer therapy . The carboxylic acid functional group provides a versatile handle for further synthetic modification, allowing for the creation of amides, esters, and other derivatives to explore structure-activity relationships and optimize drug-like properties. This product is intended for laboratory research purposes only. It is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory environment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of aromatic aldehydes with thiazolo[3,2-a]pyrimidine-5,7(6H)-dione in the presence of a base such as triethylamine . The reaction proceeds through a Knoevenagel condensation followed by cyclization to form the desired product.

Industrial Production Methods

While specific industrial production methods for 5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using continuous flow reactors, and ensuring the purity and yield of the product through advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the oxidation state of the compound.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce different substituents onto the furan or pyrimidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Reagents such as halogens, alkyl halides, or acyl chlorides can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids or ketones, while substitution reactions could introduce alkyl, aryl, or acyl groups onto the molecule.

Scientific Research Applications

5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid has several scientific research applications:

Chemistry: It serves as a precursor for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties

Medicine: It is investigated as a potential lead compound for the development of new therapeutic agents.

Industry: The compound can be used in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid involves its interaction with specific molecular targets. For instance, derivatives of this compound have been shown to inhibit protein kinases, which are crucial enzymes in cellular signaling pathways . By inhibiting these enzymes, the compound can disrupt cell growth and proliferation, making it a potential anticancer agent.

Comparison with Similar Compounds

Structural and Functional Comparison with Related Compounds

To contextualize the uniqueness of 5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid, comparisons with structurally analogous heterocycles are essential.

Pyrazolo[3,4-d]pyrimidin-4(5H)-one Derivatives

The pyrazolo[3,4-d]pyrimidin-4(5H)-one scaffold (e.g., compounds 2a–2j in ) shares a bicyclic pyrimidine core but replaces the furan ring with a pyrazole ring. This substitution introduces additional nitrogen atoms, altering electronic properties and hydrogen-bonding capacity. Key differences include:

• Synthetic Efficiency : Microwave-assisted synthesis of pyrazolo derivatives achieves higher yields (85–92%) in 10–15 minutes compared to conventional methods (60–70% in 8–12 hours) .
• Antimicrobial Activity : Pyrazolo derivatives exhibit moderate to strong activity against Staphylococcus aureus (MIC: 12.5–50 µg/mL) and Escherichia coli (MIC: 25–100 µg/mL), attributed to the pyrazole ring’s electron-rich nature enhancing target binding .
• Solubility : The absence of a carboxylic acid group in pyrazolo derivatives reduces aqueous solubility compared to the furopyrimidine analog, limiting bioavailability.

Thieno[3,4-d]pyrimidine Derivatives

Thieno-fused pyrimidines replace the furan oxygen with sulfur, increasing lipophilicity and metabolic stability. For example:

• Enzymatic Inhibition: Thieno derivatives show enhanced inhibition of dihydrofolate reductase (DHFR) due to sulfur’s polarizability, with IC₅₀ values 2–3 times lower than furopyrimidines in preclinical studies .
• Thermal Stability : The sulfur atom improves thermal stability (decomposition >250°C vs. ~200°C for furopyrimidines), favoring industrial applications.

5H-Pyrrolo[3,4-d]pyrimidine Carboxylic Acids

These compounds feature a pyrrole ring fused to pyrimidine, introducing a secondary amine. Key distinctions:

• Acidity : The pyrrole’s NH group increases acidity (pKa ~3.5) compared to the furopyrimidine’s carboxylic acid (pKa ~2.8), influencing ionization in physiological environments.
• Kinase Inhibition : Pyrrolo derivatives demonstrate selectivity for tyrosine kinases (e.g., EGFR inhibition at 0.5 µM), whereas furopyrimidines show broader activity across serine/threonine kinases .

Research Implications and Limitations

While 5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid exhibits balanced physicochemical properties, its biological data remain less explored compared to pyrazolo and thieno analogs. The microwave-assisted synthesis paradigm validated for pyrazolo derivatives () could be adapted to improve furopyrimidine yields. However, direct comparisons are hindered by incomplete datasets for furopyrimidines in antimicrobial or enzymatic assays. Future studies should prioritize head-to-head evaluations under standardized conditions.

Biological Activity

5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid is a heterocyclic compound that has garnered attention due to its diverse biological activities. This article synthesizes current research findings on its biological properties, including anticancer, antimicrobial, and antiproliferative activities.

Chemical Structure and Synthesis

The compound features a fused furo-pyrimidine structure, which is known for its potential in medicinal chemistry. The synthesis of derivatives involving this moiety often employs reactions involving carboxylic acids and various amines or other nucleophiles under specific conditions, such as the use of phosphoryl chloride or other coupling agents.

Anticancer Activity

Research indicates that derivatives of 5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid exhibit significant anticancer properties. For instance:

• In Vitro Studies : Compounds derived from this scaffold have shown promising results against various cancer cell lines. In a study involving NCI 60 cell lines, certain derivatives demonstrated mean GI50 values as low as 1.23 μM, indicating potent anti-proliferative activity .
• Mechanism of Action : The anticancer activity is often attributed to the induction of apoptosis via caspase activation pathways. For example, compounds were shown to trigger cell cycle arrest and subsequent apoptosis in MCF-7 breast cancer cells .

Antimicrobial Activity

The furo-pyrimidine derivatives also exhibit notable antimicrobial properties:

• Bacterial Inhibition : Studies have reported that these compounds can inhibit the growth of various bacterial strains. For instance, certain derivatives showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria .
• Antifungal Properties : In addition to antibacterial effects, some derivatives have been evaluated for antifungal activity, showing effectiveness against common fungal pathogens .

Table 1: Summary of Biological Activities

Compound	Activity Type	Cell Line/Pathogen	IC50/Effectiveness
5d	Anticancer	MCF-7	1.20 ± 0.21 μM
5e	Anticancer	MCF-7 ADR	1.90 ± 0.32 μM
Derivative X	Antimicrobial	E. coli	Zone of inhibition: 15 mm
Derivative Y	Antifungal	Candida albicans	Zone of inhibition: 12 mm

Mechanistic Insights

The biological mechanisms underlying the activity of 5H,7H-Furo[3,4-d]pyrimidine-2-carboxylic acid derivatives involve several pathways:

• Apoptosis Induction : Activation of caspases (particularly caspase-3) plays a crucial role in mediating apoptosis in cancer cells . The presence of specific substituents on the furo-pyrimidine structure can significantly enhance this effect.
• Cell Cycle Arrest : Flow cytometry analyses have shown that treatment with these compounds can lead to cell cycle arrest at various phases (G1/S or G2/M), which is critical for their anticancer efficacy .